Cas no 57304-00-4 (benzo[pqr]tetraphene-4,5-diol)

benzo[pqr]tetraphene-4,5-diol structure
benzo[pqr]tetraphene-4,5-diol structure
Product Name:benzo[pqr]tetraphene-4,5-diol
CAS No:57304-00-4
MF:C20H12O2
MW:284.308085441589
CID:1604034
PubChem ID:107727
Update Time:2025-04-21

benzo[pqr]tetraphene-4,5-diol Chemical and Physical Properties

Names and Identifiers

    • benzo[pqr]tetraphene-4,5-diol
    • 4,5-Dihydroxybenzo(a)pyrene
    • Benzo(a)pyrene-4,5-diol
    • benzo[a]pyrene-4,5-diol
    • c0958
    • C18279
    • CHEMBL1908013
    • Q27155518
    • CHEBI:81630
    • UNII-034JMT13X6
    • SCHEMBL12486208
    • 034JMT13X6
    • DTXSID10205928
    • 4,5-Dihydroxybenzo[a]pyrene
    • benzo[a]pyrene 4,5-diol
    • 57304-00-4
    • Inchi: 1S/C20H12O2/c21-19-15-7-3-5-11-8-9-14-13-6-2-1-4-12(13)10-16(20(19)22)18(14)17(11)15/h1-10,21-22H
    • InChI Key: AFDHSXYOTGMEAP-UHFFFAOYSA-N
    • SMILES: OC1=C(C2=CC=CC3=CC=C4C5C=CC=CC=5C=C1C4=C23)O

Computed Properties

  • Exact Mass: 284.08376
  • Monoisotopic Mass: 284.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 5.6

Experimental Properties

  • Density: 1.473
  • Boiling Point: 572.3°C at 760 mmHg
  • Flash Point: 279.3°C
  • Refractive Index: 1.963
  • PSA: 40.46
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